2,2-dimethyl-3-(2-methyl-1-propenyl)-N-phenylcyclopropanecarboxamide

• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol
• IUPAC Name: 2,2-dimethyl-3-(2-methylprop-1-enyl)-N-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C16H21NO/c1-11(2)10-13-14(16(13,3)4)15(18)17-12-8-6-5-7-9-12/h5-10,13-14H,1-4H3,(H,17,18)
• InChI Key: GHYRRRXGUOKXPL-UHFFFAOYSA-N
• SMILES: CC(=CC1C(C1(C)C)C(=O)NC2=CC=CC=C2)C

Description

2,2-dimethyl-3-(2-methyl-1-propenyl)-N-phenylcyclopropanecarboxamide, also known as Caracemide, is a cyclopropane-based compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique structure and properties, which make it an ideal candidate for various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-3-(2-methyl-1-propenyl)-N-phenylcyclopropanecarboxamide is not fully understood. However, it is believed that this compound exerts its effects by modulating the activity of various enzymes and receptors in the body. This compound has been found to interact with several key enzymes and receptors, including cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-alpha), and nuclear factor-kappa B (NF-kappa B).
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Some of the key effects of this compound include:
1. Inhibition of COX-2: this compound has been found to inhibit the activity of COX-2, which is an enzyme that plays a key role in the production of inflammatory mediators.
2. Inhibition of TNF-alpha: this compound has also been found to inhibit the activity of TNF-alpha, which is a cytokine that plays a key role in the regulation of inflammation.
3. Modulation of NF-kappa B: this compound has been found to modulate the activity of NF-kappa B, which is a transcription factor that plays a key role in the regulation of inflammation and immune responses.

Advantages and Limitations for Lab Experiments

2,2-dimethyl-3-(2-methyl-1-propenyl)-N-phenylcyclopropanecarboxamide has several advantages and limitations for lab experiments. Some of the key advantages of this compound include:
1. Potent activity: this compound has been found to have potent activity, which makes it a useful tool for studying various biological processes.
2. Unique structure: The unique structure of this compound makes it an ideal candidate for studying the structure-activity relationships of cyclopropane-based compounds.
3. Limited availability: One of the key limitations of this compound is its limited availability, which makes it difficult to obtain in large quantities for use in lab experiments.

Future Directions

There are several future directions for the study of 2,2-dimethyl-3-(2-methyl-1-propenyl)-N-phenylcyclopropanecarboxamide. Some of the key areas where this compound could be studied include:
1. Development of new anti-inflammatory drugs: this compound has significant anti-inflammatory activity, which makes it a potential candidate for the development of new anti-inflammatory drugs.
2. Development of new cancer drugs: this compound has potent anti-tumor activity, which makes it a potential candidate for the development of new cancer drugs.
3. Study of the structure-activity relationships of cyclopropane-based compounds: The unique structure of this compound makes it an ideal candidate for studying the structure-activity relationships of cyclopropane-based compounds.

Synthesis Methods

The synthesis of 2,2-dimethyl-3-(2-methyl-1-propenyl)-N-phenylcyclopropanecarboxamide is a complex process that involves several steps. The first step involves the reaction of phenylmagnesium bromide with 2-methyl-1-propenyl magnesium bromide, followed by the reaction of the resulting product with cyclopropanecarboxylic acid. The final step involves the addition of dimethyl sulfate to the reaction mixture, which leads to the formation of this compound.

Scientific Research Applications

2,2-dimethyl-3-(2-methyl-1-propenyl)-N-phenylcyclopropanecarboxamide has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of applications in the field of biochemistry and pharmacology. Some of the key areas where this compound has been studied include:
1. Anti-tumor activity: this compound has been found to have potent anti-tumor activity, making it a potential candidate for the development of new cancer drugs.
2. Anti-inflammatory activity: this compound has also been found to have significant anti-inflammatory activity, which makes it a potential candidate for the development of new anti-inflammatory drugs.
3. Neuroprotective activity: this compound has been found to have neuroprotective properties, which makes it a potential candidate for the development of new drugs for the treatment of neurodegenerative diseases.